Cas no 875639-15-9 (1H-Pyrrolo[2,3-b]pyridine,5-bromo-3-iodo-1-[(4-methylphenyl)sulfonyl]-)

• Product Name: 1H-Pyrrolo[2,3-b]pyridine,5-bromo-3-iodo-1-[(4-methylphenyl)sulfonyl]-
• CAS No: 875639-15-9
• MF: C₁₄H₁₀BrIN₂O₂S
• MW: 477.114873409271
• MDL: MFCD11616451
• CID: 709812
• PubChem ID: 49759066
• Update Time: 2025-07-23

1H-Pyrrolo[2,3-b]pyridine,5-bromo-3-iodo-1-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridine,5-bromo-3-iodo-1-[(4-methylphenyl)sulfonyl]-
• 5-bromo-3-iodo-1-tosyl-1H-pyrrolo[2,3-b]pyridine
• 5-bromo-3-iodo-1-(4-methylphenyl)sulfonylpyrrolo[2,3-b]pyridine
• 1H-Pyrrolo[2,3-b]pyridine,5-bromo-3-iodo-1-[(4-methylphenyl)sulfonyl]
• 5-bromo-3-iodo-1-(p-tolylsulfonyl)pyrrolo[2,3-b]pyridine
• 5-bromo-3-iodo-1-(toluene-4-sulfonyl)-1H-pyrrolo[2,3-b]pyridine
• 5-Bromo-3-iodo-1-[(4-methylphenyl)sulfonyl]-1H-pyrrolo[2,3-b]pyridine
• 5-bromo-3-iodo-1-tosyl-1H-pyrrolo[2,3-6]pyridine
• 5-Bromo-3-iodo-1-[(4-methylphenyl)sulfonyl]-1H-pyrrolo[2,3-b]pyridine (ACI)
• 5-Bromo-3-iodo-1-(4-methylbenzenesulfonyl)-1H-pyrrolo[2,3-b]pyridine
• RNPRNNYUHMYADJ-UHFFFAOYSA-N
• 1H-PYRROLO[2,3-B]PYRIDINE, 5-BROMO-3-IODO-1-[(4-METHYLPHENYL)SULFONYL]-
• SCHEMBL721833
• 5-Bromo-3-iodo-1-(4-methylbenzene-1-sulfonyl)-1H-pyrrolo[2,3-b]pyridine
• 875639-15-9
• AS-67788
• 5-BROMO-3-IODO-1-(4-METHYLBENZENESULFONYL)PYRROLO[2,3-B]PYRIDINE
• F20897
• MFCD11616451
• AKOS028114566
• SY288848
• A1-34488
• DTXSID20678003

• MDL： MFCD11616451
• Inchi： 1S/C14H10BrIN2O2S/c1-9-2-4-11(5-3-9)21(19,20)18-8-13(16)12-6-10(15)7-17-14(12)18/h2-8H,1H3
• InChI Key： RNPRNNYUHMYADJ-UHFFFAOYSA-N
• SMILES： O=S(N1C2C(=CC(=CN=2)Br)C(I)=C1)(C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 475.86900
• Monoisotopic Mass: 475.869
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.3A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.2

Experimental Properties

• Density: 2
• Boiling Point: 558.6°C at 760 mmHg
• Flash Point: 291.6°C
• Refractive Index: 1.743
• PSA: 60.34000
• LogP: 5.02960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1H-Pyrrolo[2,3-b]pyridine,5-bromo-3-iodo-1-[(4-methylphenyl)sulfonyl]-

1H-Pyrrolo[2,3-b]pyridine,5-bromo-3-iodo-1-[(4-methylphenyl)sulfonyl]- (CAS No. 875639-15-9): A Multifaceted Intermediate in Modern Pharmaceutical Synthesis

The compound 1H-Pyrrolo[2,3-b]pyridine,5-bromo-3-iodo-1-[(4-methylphenyl)sulfonyl] (CAS No. 875639-15-9) represents a significant advancement in the realm of heterocyclic chemistry, serving as a versatile intermediate in the synthesis of novel pharmaceuticals. Its unique structural features—comprising a fused pyrrolopyridine core adorned with bromo and iodo substituents at the 5 and 3 positions, respectively, and a sulfonamide moiety linked at the 1-position—are particularly noteworthy for their potential in medicinal chemistry applications.

This intricate molecular architecture positions the compound as a valuable building block for drug discovery initiatives. The presence of halogen atoms at strategic locations enhances its reactivity, making it amenable to various cross-coupling reactions such as Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings. These transformations are instrumental in constructing complex scaffolds essential for developing small-molecule inhibitors targeting an array of biological pathways.

Recent studies have highlighted the utility of 1H-Pyrrolo[2,3-b]pyridine derivatives in the design of kinase inhibitors. The pyrrolopyridine scaffold is a privileged structure frequently encountered in successful drugs due to its ability to mimic ATP binding pockets. By incorporating functional groups like bromo and iodo, researchers can fine-tune electronic properties and steric hindrance to optimize binding affinity. The sulfonamide group further contributes to hydrogen bonding interactions with protein targets, enhancing potency.

The 5-bromo-3-iodo substitution pattern is particularly interesting because it allows for selective functionalization at different positions while maintaining overall structural integrity. This selectivity is crucial for iterative synthesis strategies where precise control over regiochemistry is required. For instance, palladium-catalyzed cross-coupling reactions can be employed to introduce aryl or heteroaryl groups at the 5-bromo or 3-iodo positions, thereby generating libraries of compounds with diverse pharmacological profiles.

In the context of contemporary drug development, 1H-Pyrrolo[2,3-b]pyridine derivatives have garnered attention for their role in modulating protein-protein interactions. The sulfonamide moiety serves as a hinge-binding group, enabling the design of molecules that disrupt aberrant signaling networks implicated in diseases such as cancer and inflammatory disorders. Preclinical investigations have demonstrated promising results when these derivatives are incorporated into therapeutic candidates targeting kinases and other enzymes involved in disease pathogenesis.

The 4-methylphenylsulfonyl group adds another layer of complexity to this compound’s utility. Sulfonamides are well-documented pharmacophores known for their metabolic stability and favorable pharmacokinetic properties. When linked to a heterocyclic system like pyrrolo[2,3-b]pyridine, it not only enhances solubility but also contributes to binding interactions with biological targets through dipole-dipole interactions and hydrophobic effects.

Advances in synthetic methodologies have further expanded the appeal of this intermediate. Modern catalytic systems allow for efficient transformations under mild conditions, reducing unwanted side reactions and improving yields. This has enabled medicinal chemists to explore more complex derivatives with greater ease than was previously possible.

The integration of computational chemistry tools has also played a pivotal role in optimizing synthetic routes and predicting biological activity. Molecular modeling studies can be performed on virtual representations of 1H-Pyrrolo[2,3-b]pyridine derivatives to identify key structural features responsible for target binding affinity. Such insights guide experimental design by prioritizing analogs with enhanced potential therapeutic value.

Future directions in research may focus on expanding the chemical space explored by this intermediate through novel synthetic strategies or exploring its applications beyond kinase inhibition. For example, modifications at the sulfonamide position could yield derivatives with improved selectivity or altered pharmacokinetic profiles suitable for treating neurological disorders or infectious diseases.

In summary,1H-Pyrrolo[2,3-b]pyridine,5-bromo-3-iodo-1-[(4-methylphenyl)sulfonyl] (CAS No. 875639-15-9) stands as a cornerstone intermediate in modern pharmaceutical synthesis due to its structural versatility and functional reactivity. Its incorporation into drug discovery pipelines has yielded promising candidates targeting critical disease pathways while leveraging cutting-edge synthetic techniques and computational methodologies to accelerate development timelines.